Cas no 1251633-65-4 (methyl 4-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate)

• Product Name: methyl 4-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate
• CAS No: 1251633-65-4
• MF: C₂₁H₁₇N₅O₅
• MW: 419.390184164047
• CID: 5396710
• Update Time: 2025-07-18

methyl 4-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[[2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetyl]amino]benzoate
• methyl 4-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate

• Inchi： 1S/C21H17N5O5/c1-30-20(28)14-7-9-15(10-8-14)23-17(27)13-26-21(29)25-12-11-22-19(18(25)24-26)31-16-5-3-2-4-6-16/h2-12H,13H2,1H3,(H,23,27)
• InChI Key： BQCNGSWJDUCIIA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CN2C(=O)N3C=CN=C(OC4=CC=CC=C4)C3=N2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate

Methyl 4-(2-{3-Oxo-8-Phenoxy-2H,3H-[1,2,4]Triazolo[4,3-a]Pyrazin-2-yl}acetamido)benzoate: A Comprehensive Overview

Methyl 4-(2-{3-Oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate (CAS No. 1251633-65-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazolopyrazine core and a phenoxy substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The triazolopyrazine scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. Recent studies have highlighted the importance of this scaffold in the development of novel drugs for the treatment of various diseases, including cancer and neurological disorders. The presence of the phenoxy group further enhances the compound's lipophilicity and cellular permeability, making it an attractive candidate for drug development.

In terms of its chemical properties, methyl 4-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate exhibits high stability under physiological conditions. This stability is crucial for maintaining its efficacy during in vitro and in vivo studies. The compound can be synthesized through a series of well-defined chemical reactions, including coupling reactions and cyclization steps. The synthetic route has been optimized to ensure high yields and purity, which are essential for further biological evaluations.

Recent research has focused on the biological activities of this compound. Studies have shown that methyl 4-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate possesses potent anti-inflammatory and antioxidant properties. These properties are attributed to its ability to inhibit key enzymes involved in inflammatory pathways and to scavenge reactive oxygen species (ROS). In vitro assays have demonstrated that the compound effectively reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Moreover, preliminary studies have indicated that this compound may have potential antitumor effects. In cell-based assays, it has been shown to induce apoptosis in various cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic profile of methyl 4-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate has also been investigated. Animal studies have shown that it has good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolism primarily occurs through hepatic enzymes, leading to the formation of metabolites that retain some biological activity.

In terms of safety and toxicity, preclinical studies have demonstrated that methyl 4-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate has a wide therapeutic window and low toxicity at effective doses. These findings support its potential for further clinical development.

The future prospects for this compound are promising. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity. Additionally, efforts are being made to develop suitable formulations for clinical use. Clinical trials are expected to provide valuable insights into its safety and efficacy in human subjects.

In conclusion, methyl 4-(2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamido)benzoate (CAS No. 1251633-65-4) is a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique structural features and favorable biological properties make it an attractive candidate for further development in the pharmaceutical industry.